4-{3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}-6-methylthieno[2,3-d]pyrimidine

• IUPAC Name: 4-[3-[1-(cyclobutylmethyl)imidazol-2-yl]piperidin-1-yl]-6-methylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C20H25N5S/c1-14-10-17-19(22-13-23-20(17)26-14)24-8-3-6-16(12-24)18-21-7-9-25(18)11-15-4-2-5-15/h7,9-10,13,15-16H,2-6,8,11-12H2,1H3
• InChI Key: CDKAPKBZXNNTFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=CN=C2S1)N3CCCC(C3)C4=NC=CN4CC5CCC5
• Molecular Formula: C20H25N5S
• Molecular Weight: 367.5 g/mol

Description

The compound is a member of the heterocyclic compound family, known for its complex molecular structure and potential for various chemical reactions and properties.

Synthesis Analysis

• Efficient synthesis methods for similar compounds have been developed, like the five-component cascade reaction described by (Hosseini & Bayat, 2019).
• Another method involves Cu-catalyzed synthesis under aerobic oxidative conditions, as outlined by (Rao, Mai, & Song, 2017).

Molecular Structure Analysis

• The compound's structure is likely characterized by fused rings and various functional groups, similar to structures described by (Kutrov, Kovalenko, & Volovenko, 2008).

Chemical Reactions and Properties

• Chemical reactivity and properties can be inferred from similar compounds, such as the cyanomethyl derivatives of imidazo[1,2-a]pyridine and pyrimidine, which undergo various chemical reactions like nitration and bromination, as studied by (Kutrov, Kovalenko, & Volovenko, 2008).

Physical Properties Analysis

• The physical properties of these compounds, such as solubility, melting points, and crystal structures, are likely similar to those of other heterocyclic compounds. For example, (Hu, Zhu, & Chen, 2007) discussed the crystal structure of a related compound.

Chemical Properties Analysis

• The chemical properties, including reactivity with different reagents and stability, can be compared to studies on similar compounds, such as the synthesis and properties of cyanomethyl derivatives explored by (Kutrov, Kovalenko, & Volovenko, 2008).